Cas no 1805571-89-4 (3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride)

• Product Name: 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride
• CAS No: 1805571-89-4
• MF: C₈H₅BrClNO₂S
• MW: 294.552798986435
• CID: 5008956
• Update Time: 2025-06-09

3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO2S/c1-5-2-7(9)6(4-11)8(3-5)14(10,12)13/h2-3H,1H3
• InChI Key： MQRQKAOOHVHZEM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1C#N)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride

3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1805571-89-4): An Overview

3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1805571-89-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride consists of a benzene ring substituted with a bromine atom, a cyano group, a methyl group, and a sulfonyl chloride moiety. The presence of these functional groups imparts specific chemical properties that make this compound valuable in various synthetic transformations and reactions.

In medicinal chemistry, 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride has been explored as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the use of this compound in the synthesis of potent inhibitors for specific protein kinases, which are implicated in cancer and inflammatory diseases.

The sulfonyl chloride functionality of 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride makes it an excellent electrophilic reagent for nucleophilic substitution reactions. This property is particularly useful in the synthesis of sulfonamides, which are important classes of drugs used to treat bacterial infections and other medical conditions. A notable example is the use of this compound in the preparation of sulfonamide derivatives with enhanced antibacterial activity, as described in a recent publication in the Bioorganic & Medicinal Chemistry Letters (2022).

Beyond its applications in medicinal chemistry, 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride has also found utility in materials science. The combination of its bromine, cyano, and methyl substituents provides a platform for designing functional materials with tailored properties. For instance, researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of conductive polymers with improved thermal stability and mechanical strength. These materials have potential applications in electronic devices and energy storage systems.

The synthetic versatility of 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride is further demonstrated by its use in cross-coupling reactions. These reactions are essential for constructing complex molecular architectures and are widely employed in both academic and industrial settings. A study published in the Tetrahedron Letters (2020) detailed the efficient coupling of this compound with various boronic acids to produce substituted biaryls, which are valuable intermediates in pharmaceutical synthesis.

In addition to its synthetic applications, the physical properties of 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane and acetone but exhibits limited solubility in water due to its hydrophobic nature.

The safety and handling guidelines for 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride are crucial for ensuring laboratory safety. As with many organic compounds containing reactive functional groups, it should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. Additionally, it is recommended to store this compound in a cool, dry place away from strong oxidizing agents.

In conclusion, 3-Bromo-2-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1805571-89-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.